PL553
PL553
PL553 is a specific and high-affinity fluorigenic substrate of Leukotriene A4 hydrolase, with a λmax of 210 nm and λem of 410 nm.
Brand Name:
Vulcanchem
CAS No.:
1456872-74-4
VCID:
VC0006587
InChI:
InChI=1S/C26H22N2O2.C2HF3O2/c27-24(26(30)28-23-15-14-19-6-4-5-9-22(19)17-23)16-18-10-12-21(13-11-18)25(29)20-7-2-1-3-8-20;3-2(4,5)1(6)7/h1-15,17,24H,16,27H2,(H,28,30);(H,6,7)/t24-;/m0./s1
SMILES:
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CC(C(=O)NC3=CC4=CC=CC=C4C=C3)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C₂₈H₂₃F₃N₂O₄
Molecular Weight:
508.49
PL553
CAS No.: 1456872-74-4
Inhibitors
VCID: VC0006587
Molecular Formula: C₂₈H₂₃F₃N₂O₄
Molecular Weight: 508.49
| CAS No. | 1456872-74-4 |
|---|---|
| Product Name | PL553 |
| Molecular Formula | C₂₈H₂₃F₃N₂O₄ |
| Molecular Weight | 508.49 |
| IUPAC Name | (2S)-2-amino-3-(4-benzoylphenyl)-N-naphthalen-2-ylpropanamide;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C26H22N2O2.C2HF3O2/c27-24(26(30)28-23-15-14-19-6-4-5-9-22(19)17-23)16-18-10-12-21(13-11-18)25(29)20-7-2-1-3-8-20;3-2(4,5)1(6)7/h1-15,17,24H,16,27H2,(H,28,30);(H,6,7)/t24-;/m0./s1 |
| Standard InChIKey | RZSJIMSBUVBTQE-JIDHJSLPSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CC(C(=O)NC3=CC4=CC=CC=C4C=C3)N.C(=O)(C(F)(F)F)O |
| Description | PL553 is a specific and high-affinity fluorigenic substrate of Leukotriene A4 hydrolase, with a λmax of 210 nm and λem of 410 nm. |
| Reference | [1]. Poras H, et al. A sensitive fluorigenic substrate for selective in vitro and in vivo assay of leukotriene A4 hydrolase activity. Anal Biochem. 2013 Oct 15;441(2):152-61. |
| Last Modified | Aug 20 2021 |
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